Cas no 1245645-40-2 (2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide)

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide is a fluorinated acetamide derivative characterized by its trifluoromethyl group and methoxy-substituted aromatic ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of the trifluoroacetyl moiety enhances its electrophilic reactivity, making it useful in amidation and cross-coupling reactions. The methoxy and methyl substituents on the phenyl ring contribute to steric and electronic modulation, influencing its binding affinity in molecular interactions. Its well-defined structure and stability under standard conditions make it a reliable reagent for specialized chemical synthesis.
2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide structure
1245645-40-2 structure
Product Name:2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
CAS No:1245645-40-2
MF:C10H10F3NO2
MW:233.187113285065
CID:1035330
PubChem ID:71302384
Update Time:2025-06-09

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
    • Acetamide, 2,2,2-trifluoro-N-(3-methoxy-2-methylphenyl)-
    • DTXSID20744631
    • 1245645-40-2
    • MDL: MFCD17677260
    • Inchi: 1S/C10H10F3NO2/c1-6-7(4-3-5-8(6)16-2)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15)
    • InChI Key: WAGOFDWCHFFGOF-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC=C(C=1C)OC)=O)(F)F

Computed Properties

  • Exact Mass: 233.06636305g/mol
  • Monoisotopic Mass: 233.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM194226-1g
2,2,2-trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
1245645-40-2 95%
1g
$505 2021-08-05
Chemenu
CM194226-1g
2,2,2-trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
1245645-40-2 95%
1g
$*** 2023-04-03
Alichem
A019110172-1g
2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
1245645-40-2 95%
1g
$466.52 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1763470-1g
2,2,2-Trifluoro-n-(3-methoxy-2-methylphenyl)acetamide
1245645-40-2 98%
1g
¥3967.00 2024-08-09
Crysdot LLC
CD12169550-1g
2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide
1245645-40-2 95+%
1g
$535 2024-07-23

Additional information on 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide

Introduction to 2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide (CAS No. 1245645-40-2) and Its Emerging Applications in Chemical Biology

2,2,2-Trifluoro-N-(3-methoxy-2-methylphenyl)acetamide, identified by the chemical abstracts service number CAS No. 1245645-40-2, is a fluorinated amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for pharmaceutical and agrochemical applications, particularly in the development of novel bioactive agents. The presence of a trifluoromethyl group and a methoxy-substituted aromatic ring in its molecular structure imparts distinct physicochemical properties, including enhanced metabolic stability and improved lipophilicity, making it a valuable candidate for drug discovery initiatives.

The trifluoro-N-(3-methoxy-2-methylphenyl)acetamide moiety is particularly noteworthy for its potential role in modulating biological pathways. Fluorinated amides are well-documented for their ability to influence enzyme activity and receptor binding affinity, which are critical factors in the design of small-molecule therapeutics. Recent studies have highlighted the compound's relevance in the development of kinase inhibitors, where the fluorine atoms contribute to selective binding and increased binding affinity. The 3-methoxy-2-methylphenyl substituent further enhances its interactome by providing multiple hydrogen bonding opportunities and steric hindrance effects, which can be exploited to fine-tune pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of CAS No 1245645-40-2 has been optimized through advanced methodologies such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques. These synthetic strategies have enabled researchers to access derivatives with tailored biological activities, expanding the compound's utility in preclinical studies. Notably, fluorinated amides like this one have shown promise in inhibiting proteases and phosphodiesterases, which are pivotal targets in oncology and inflammatory diseases. The structural versatility of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide allows for further derivatization, enabling the exploration of novel therapeutic scaffolds.

Emerging research indicates that CAS No 1245645-40-2 may serve as a key intermediate in the synthesis of next-generation biologics and biopharmaceuticals. Its ability to undergo selective modifications while maintaining bioactivity makes it an attractive building block for drug development pipelines. Additionally, computational modeling studies have demonstrated that the compound's trifluoromethyl group can enhance pharmacokinetic properties such as solubility and bioavailability, which are essential for clinical efficacy. These findings underscore the importance of fluorinated amides in modern medicinal chemistry.

The agrochemical sector has also recognized the potential of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide as a precursor for developing novel pesticides and herbicides. Its structural features contribute to improved stability under environmental conditions while maintaining target specificity. Recent field trials have shown that derivatives of this compound exhibit potent activity against resistant pest strains, offering a promising solution to agricultural challenges. The integration of fluorine into agrochemicals not only enhances their efficacy but also extends their shelf life, ensuring sustained performance in crop protection strategies.

From a chemical biology perspective, CAS No 1245645-40-2 represents a fascinating case study in molecular design. The interplay between electronic and steric effects in its structure allows it to interact with biological targets in diverse ways. For instance, its ability to mimic natural substrates or inhibit key enzymes has been leveraged in developing tools for studying metabolic pathways. Researchers are exploring its use as a probe molecule to elucidate complex biochemical networks, highlighting its role beyond traditional drug discovery applications.

The future prospects of trifluoro-N-(3-methoxy-2-methylphenyl)acetamide are further illuminated by advancements in green chemistry principles. Sustainable synthetic routes are being developed to minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing, ensuring that compounds like this one can be produced efficiently without compromising ecological integrity.

In conclusion,CAS No 1245645-40-2 exemplifies the innovative potential of fluorinated amides in addressing contemporary challenges across pharmaceuticals and agriculture. Its unique structural attributes and versatile reactivity make it a cornerstone compound for research endeavors aimed at developing next-generation bioactive molecules. As scientific understanding evolves,trifluoro-N-(3-methoxy-2-methylphenyl)acetamide will continue to play a pivotal role in advancing therapeutic solutions and sustainable practices.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd